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Compound of Interest

Compound Name: m-Sexiphenyl

Cat. No.: B15489482 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment and

regulatory compliance. This document provides a comprehensive overview of the proper

disposal procedures for m-Sexiphenyl, a solid aromatic hydrocarbon.

Disclaimer: Specific safety data sheets (SDS) for m-Sexiphenyl were not readily available. The

following guidance is based on the safety data sheet for the closely related isomer, p-

Sexiphenyl, and general principles for the disposal of solid aromatic hydrocarbons.[1] Always

consult your institution's Environmental Health and Safety (EHS) department for specific

protocols and ensure compliance with all local, state, and federal regulations.

Safety and Handling Precautions
When handling m-Sexiphenyl, it is crucial to wear appropriate personal protective equipment

(PPE) to prevent skin and eye contact, as well as inhalation of dust.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[1][2]

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate particulate

filter if dust is generated.[1]
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Ensure adequate ventilation in the work area to minimize dust formation and accumulation.[1]

Quantitative Data for p-Sexiphenyl
The following table summarizes key quantitative data for p-Sexiphenyl, which can be used as a

conservative reference for m-Sexiphenyl in the absence of specific data.

Property Value Reference

Molecular Formula C36H26 [1]

Molecular Weight 458.59 g/mol [1]

Melting Point/Range 424 °C / 795.2 °F [1]

Boiling Point/Range No information available [1]

Flash Point No information available [1]

Solubility Insoluble in water [1]

Autoignition Temperature No information available [1]

Step-by-Step Disposal Protocol
The proper disposal of m-Sexiphenyl, as a solid aromatic hydrocarbon, should be managed as

hazardous waste. Do not dispose of this chemical in regular trash or down the drain.[1][3]

Experimental Protocol for Disposal:

Waste Collection:

Collect waste m-Sexiphenyl in a dedicated, clearly labeled, and sealed container.

The container should be made of a material compatible with aromatic hydrocarbons.

Avoid mixing with other waste streams unless explicitly permitted by your institution's EHS

guidelines.

Labeling:
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Label the waste container clearly with "Hazardous Waste," the chemical name ("m-
Sexiphenyl"), and any other information required by your institution and local regulations.

Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be well-ventilated, away from sources of ignition, and separate from

incompatible materials.[1]

Disposal Request:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Provide them with all necessary information about the waste material.

Decontamination of Empty Containers:

Thoroughly empty any containers that held m-Sexiphenyl.

Triple rinse the container with a suitable solvent (e.g., toluene or xylene). Important: The

rinsate from this process must be collected and disposed of as hazardous waste.[3]

After triple rinsing, deface or remove the original label.[3]

The cleaned container can then be disposed of as non-hazardous waste, in accordance

with your institution's procedures.[3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of m-
Sexiphenyl.
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m-Sexiphenyl Disposal Workflow

Start: m-Sexiphenyl Waste Generated

Collect in a labeled, sealed container

Empty container?

Handling empty container

Label container as 'Hazardous Waste' with chemical name

Store in designated hazardous waste area

Schedule pickup with EHS

EHS disposes of waste according to regulations

No

Triple rinse with appropriate solvent

Yes

Collect rinsate as hazardous waste Deface original label

Dispose of empty container as non-hazardous waste

Click to download full resolution via product page

Caption: A flowchart outlining the procedural steps for the safe disposal of m-Sexiphenyl
waste and associated empty containers.
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Environmental Hazards
Aromatic hydrocarbons, as a class, can pose significant environmental risks if not disposed of

properly. While specific ecotoxicity data for m-Sexiphenyl is not readily available, the safety

data sheet for p-Sexiphenyl indicates that it should not be released into the environment and is

insoluble in water.[1] Improper disposal can lead to contamination of soil and water, potentially

harming aquatic life and ecosystems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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